2-(3-Methoxy-4-nitrophenyl)acetonitrile
Overview
Description
“2-(3-Methoxy-4-nitrophenyl)acetonitrile” is a chemical compound with the CAS Number: 104103-16-4 . It has a molecular weight of 192.17 . The IUPAC name for this compound is (3-methoxy-4-nitrophenyl)acetonitrile .
Molecular Structure Analysis
The InChI code for “2-(3-Methoxy-4-nitrophenyl)acetonitrile” is 1S/C9H8N2O3/c1-14-9-6-7(4-5-10)2-3-8(9)11(12)13/h2-3,6H,4H2,1H3 . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
“2-(3-Methoxy-4-nitrophenyl)acetonitrile” is a powder that is stored at room temperature .Scientific Research Applications
Organic Synthesis Intermediary
2-(3-Methoxy-4-nitrophenyl)acetonitrile: is a valuable intermediate in organic synthesis. Its molecular structure allows for various chemical reactions, making it a versatile building block for synthesizing complex organic compounds. The nitro group can undergo reduction reactions to form amines, which are pivotal in creating pharmaceuticals, agrochemicals, and dyes .
Material Science
In material science, this compound can be used to develop novel materials with specific properties. For instance, its incorporation into polymers can enhance their thermal stability and mechanical strength. It can also serve as a precursor for the synthesis of conductive materials due to its potential to form extended π-conjugated systems .
Chemical Synthesis Catalyst
The methoxy and nitro groups in 2-(3-Methoxy-4-nitrophenyl)acetonitrile can act as electron-donating and electron-withdrawing groups, respectively. This dual functionality makes it an excellent ligand for metal-catalyzed reactions, potentially improving the efficiency and selectivity of chemical transformations .
Analytical Chemistry
This compound’s unique chemical properties make it suitable for use as a standard or reagent in analytical chemistry. It can be used in chromatographic methods to help identify and quantify other substances, particularly in complex mixtures .
Medicinal Chemistry
In medicinal chemistry, 2-(3-Methoxy-4-nitrophenyl)acetonitrile can be used to synthesize novel drug candidates. Its structure can be modified to create compounds with potential therapeutic effects against various diseases. The nitro group, in particular, is a common moiety in drugs that target bacterial infections and certain types of cancer .
Environmental Science
Due to its reactivity, this compound can be used in environmental science to study degradation processes and the environmental fate of nitroaromatic compounds. It can serve as a model compound in research on pollution remediation strategies .
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has a signal word of "Warning" . Hazard statements include H302, H312, H315, H319, H332, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, and P501 .
properties
IUPAC Name |
2-(3-methoxy-4-nitrophenyl)acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O3/c1-14-9-6-7(4-5-10)2-3-8(9)11(12)13/h2-3,6H,4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IDPPRCQJYOEPEJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)CC#N)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Methoxy-4-nitrophenyl)acetonitrile | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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